Cas no 17795-26-5 ((±)-Alliin)

• Product Name: (±)-Alliin
• CAS No: 17795-26-5
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD00151977
• CID: 823896
• PubChem ID: 57652509
• Update Time: 2025-04-19

(±)-Alliin Chemical and Physical Properties

Names and Identifiers

• alliin
• 3-(allylsulphinyl)-L-alanine
• (±)-Alliin
• Alliin (Mixture of DiastereoMers)
• L-(±)-ALLIIN
• 3-[(S)-prop-2-en-1-ylsulfinyl]-L-alanine
• 3-(2-Propenylsulfinyl)-L-alanine
• S-Allyl-L-cysteine sulfoxide
• L-Alliin
• ACSO
• SAC
• rac-Alliin
• Einecs 241-773-6
• L-Alanine, 3-(2-propenylsulfinyl)-
• (±)-L-Alliin
• (+/-)-L-ALLIIN, >=90% (HPLC)
• CHEMBL464166
• (R)-3-((S)-Allylsulfinyl)-2-aminopropanoic acid
• (2R)-2-amino-3-(prop-2-ene-1-sulfinyl)propanoic acid
• 3-(allylsulfinyl)-l-alanin
• DTXSID601309766
• NS00044110
• (+/-)-Alliin
• AKOS015854117
• FT-0653863
• (2R)-3-(Allylsulfinyl)-2-aminopropanoicacid
• AKOS015897545
• L(+)Alliin
• SR-05000002411
• (2R)-3-allylsulfinyl-2-amino-propanoic acid
• HY-126085
• XUHLIQGRKRUKPH-ITZCMCNPSA-N
• (2R)-3-(Allylsulfinyl)-2-aminopropanoic acid
• Q-100640
• CS-0090416
• 556-27-4
• CCG-214373
• SPECTRUM1505190
• ( inverted exclamation markA)-Alliin
• (2R)-2-amino-3-prop-2-enylsulinylpropanoic acid
• (2R)-2-amino-3-prop-2-enylsulfinylpropanoic acid
• SR-05000002411-1
• C08265
• 17795-26-5
• CHEBI:182413
• S-allyl-l-cysteine sulphoxide
• J-011338
• 3-[(S)-2-propenylsulfinyl]-L-alanine
• SCHEMBL118140
• L(+/-)-ALLIIN
• (+/-)-L-Alliin
• G12416
• DB-251930
• DA-50339
• Alanine, 3-(2-propen-1-ylsulfinyl)-

• MDL： MFCD00151977
• Inchi： 1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
• InChI Key： XUHLIQGRKRUKPH-ITZCMCNPSA-N
• SMILES： S(CC=C)(C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 416.1±45.0 °C at 760 mmHg
• Flash Point: 205.5±28.7 °C
• PSA: 86.38
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

(±)-Alliin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids